(3-Bromo-4-(1H-imidazol-1-yl)phenyl)boronic acid

• Molecular Formula: C9H8BBrN2O2
• Molecular Weight: 266.89 g/mol
• IUPAC Name: (3-bromo-4-imidazol-1-ylphenyl)boronic acid
• InChI: InChI=1S/C9H8BBrN2O2/c11-8-5-7(10(14)15)1-2-9(8)13-4-3-12-6-13/h1-6,14-15H
• InChI Key: SFEGZSCFSDQPLA-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=C(C=C1)N2C=CN=C2)Br)(O)O

Description

(3-Bromo-4-(1H-imidazol-1-yl)phenyl)boronic acid is a boronic acid derivative that features a bromine atom and an imidazole ring attached to a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the use of a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, where 3-bromo-4-iodophenylboronic acid is reacted with imidazole under suitable conditions . The reaction conditions often include the use of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) or toluene .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented, but they likely involve similar synthetic routes as those used in laboratory settings, scaled up for larger production volumes. The use of continuous flow reactors and automated synthesis platforms may be employed to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

(3-Bromo-4-(1H-imidazol-1-yl)phenyl)boronic acid can undergo various types of chemical reactions, including:

Oxidation: The boronic acid group can be oxidized to a boronate ester or boronic anhydride.

Reduction: The bromine atom can be reduced to a hydrogen atom, resulting in the formation of a phenylboronic acid derivative.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents such as lithium aluminum hydride for reduction, and nucleophiles like amines or thiols for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation of the boronic acid group can yield boronate esters, while substitution of the bromine atom can produce various substituted phenylboronic acids .

Scientific Research Applications

(3-Bromo-4-(1H-imidazol-1-yl)phenyl)boronic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound’s imidazole ring is a key structural motif in many biologically active molecules, making it useful in the design of enzyme inhibitors and receptor modulators.

Industry: The compound can be used in the production of advanced materials, such as polymers and catalysts, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of (3-Bromo-4-(1H-imidazol-1-yl)phenyl)boronic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The imidazole ring can coordinate with metal ions in enzyme active sites, inhibiting their activity. Additionally, the boronic acid group can form reversible covalent bonds with diols and other nucleophiles, modulating the activity of biological molecules .

Comparison with Similar Compounds

Similar Compounds

4-Bromophenylboronic acid: Similar in structure but lacks the imidazole ring, making it less versatile in biological applications.

Phenylboronic acid: Lacks both the bromine atom and the imidazole ring, resulting in different reactivity and applications.

Imidazole derivatives: Compounds like 1H-imidazole-4-boronic acid share the imidazole ring but differ in the substitution pattern on the phenyl ring.

Uniqueness

(3-Bromo-4-(1H-imidazol-1-yl)phenyl)boronic acid is unique due to the presence of both the bromine atom and the imidazole ring, which confer distinct chemical reactivity and biological activity. This combination allows for versatile applications in various fields, making it a valuable compound for research and development .